![molecular formula C17H19N3O4 B4423236 4-(2-furoyl)-N-(4-methoxyphenyl)-1-piperazinecarboxamide](/img/structure/B4423236.png)
4-(2-furoyl)-N-(4-methoxyphenyl)-1-piperazinecarboxamide
Overview
Description
4-(2-furoyl)-N-(4-methoxyphenyl)-1-piperazinecarboxamide, commonly referred to as FMP, is a chemical compound that has been the subject of scientific research due to its potential therapeutic applications. FMP belongs to the class of piperazinecarboxamide compounds and is known for its unique chemical structure comprising a furan ring and a piperazine ring.
Mechanism of Action
The mechanism of action of FMP is not fully understood. However, studies have suggested that FMP may exert its therapeutic effects through the inhibition of various signaling pathways involved in inflammation, angiogenesis, and tumor growth. FMP has also been shown to modulate the expression of various genes and proteins involved in these pathways.
Biochemical and Physiological Effects:
FMP has been shown to have various biochemical and physiological effects. Studies have shown that FMP can inhibit the activity of various enzymes involved in inflammation, angiogenesis, and tumor growth. FMP has also been shown to modulate the expression of various cytokines and growth factors involved in these processes. Additionally, FMP has been shown to have antioxidant effects and may protect against oxidative stress.
Advantages and Limitations for Lab Experiments
One of the advantages of FMP is its high purity level, which allows for accurate and reproducible results in lab experiments. Additionally, FMP is readily available in large quantities, making it a cost-effective option for scientific research. However, one of the limitations of FMP is its low solubility in water, which may limit its use in certain experiments.
Future Directions
There are several future directions for the scientific research of FMP. One direction is to further investigate the mechanism of action of FMP and its potential therapeutic applications in various diseases, including cancer and neurodegenerative diseases. Another direction is to develop more efficient synthesis methods to produce FMP in larger quantities. Additionally, future research could focus on developing FMP derivatives with improved solubility and pharmacokinetic properties.
Scientific Research Applications
FMP has been the subject of scientific research due to its potential therapeutic applications. Studies have shown that FMP has anti-inflammatory, anti-tumor, and anti-angiogenic properties. FMP has also been shown to inhibit the growth of cancer cells and induce apoptosis in cancer cells. Additionally, FMP has been shown to have neuroprotective effects and may have potential applications in the treatment of neurodegenerative diseases.
properties
IUPAC Name |
4-(furan-2-carbonyl)-N-(4-methoxyphenyl)piperazine-1-carboxamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H19N3O4/c1-23-14-6-4-13(5-7-14)18-17(22)20-10-8-19(9-11-20)16(21)15-3-2-12-24-15/h2-7,12H,8-11H2,1H3,(H,18,22) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ARUJFUATKHSUDP-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)NC(=O)N2CCN(CC2)C(=O)C3=CC=CO3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H19N3O4 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
329.35 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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